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Compound of Interest

Compound Name: Cycloserine

Cat. No.: B1669520

For laboratory professionals engaged in drug development and scientific research, ensuring
personal safety during the handling of chemical compounds is paramount. This guide provides
essential, immediate safety and logistical information for the handling of Cycloserine, a broad-
spectrum antibiotic. Adherence to these procedural steps will minimize risk and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Cycloserine, particularly in its powdered form, a comprehensive approach to
personal protection is necessary to avoid inhalation, skin, and eye contact.[1][2] The following
engineering controls and personal protective equipment are recommended:

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood with an independent air supply.[1] Local and general exhaust
ventilation should be utilized to keep airborne concentrations low.[3] Facilities must be
equipped with an eyewash station and a safety shower.[3]

» Respiratory Protection: In situations where dust formation is likely or ventilation is insufficient,
a suitable particulate filter respirator is necessary. A P1 particulate filter device (EN 143),
which filters at least 80% of airborne particles, is a recommended option. Always follow
OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.
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o Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side
protection are mandatory. In some situations, a face shield may be appropriate.

» Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374. Nitrile
rubber gloves with a thickness greater than 0.11 mm are a suitable option. Always inspect
gloves prior to use and use proper glove removal technique to avoid skin contact.

» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact. An
impervious lab coat or clothing is recommended.

Quantitative Safety Data for Cycloserine Handling

For quick reference, the following table summarizes key quantitative data related to the safe
handling of Cycloserine.

Parameter Value Source
Glove Material NBR (Nitrile rubber)
Glove Thickness >0.11 mm

] >480 minutes (permeation:
Glove Breakthrough Time
level 6)

Respiratory Protection P1 Particulate Filter (EN 143)

Occupational Exposure Limits No specific limits established

Storage Temperature 2-8°C

Procedural Workflow for Handling Cycloserine

The following diagram outlines the standard operational workflow for handling Cycloserine,
from initial preparation to final disposal, ensuring safety at each step.
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Cycloserine Handling Workflow
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Caption: A logical workflow for the safe handling of Cycloserine.

Operational and Disposal Plans

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Minimize dust generation and accumulation.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents. Recommended storage temperature is 2-8°C.

First Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek medical attention if irritation
persists.

 After skin contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water. If skin irritation occurs, get medical advice.
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 After inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If breathing is difficult, give oxygen. Get medical attention if you feel unwell.

 After ingestion: Rinse mouth. Do NOT induce vomiting unless directed to do so by medical
personnel. Call a poison center or doctor if you feel unwell.

Spill and Disposal Procedures:

o Spill Response: For a small spill, use appropriate tools to put the solid material into a
convenient waste disposal container. For a large spill, use a shovel for the same purpose.
Cover spillage with a suitable absorbent material. Avoid generating dust. Ventilate the
affected area.

» Disposal: Dispose of waste material in a sealed, labeled container in accordance with
federal, state, and local requirements. Do not let the product enter drains. Contaminated
packaging should also be disposed of according to official regulations. Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste
and consult local, regional, and national hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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